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Abstract
Nanangenine B is a drimane sesquiterpenoid and a fungal metabolite originating from the

novel Australian fungus, Aspergillus nanangensis.[1][2][3] This document provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

activity of Nanangenine B. It includes detailed experimental protocols for its isolation and

characterization, as well as a summary of its quantitative data. This guide is intended for

researchers, scientists, and professionals in the field of drug development and natural product

chemistry.

Chemical Structure and Properties
Nanangenine B is classified as a drimane sesquiterpenoid.[1][4] Its structure was elucidated

through detailed spectroscopic analysis.[1][4] The molecular formula of Nanangenine B is

C₂₁H₃₂O₆.[1][3]
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The structure of Nanangenine B is characterized by a drimane core with a hexanoyl group

attached at the C-6 position.[1]

Table 1: Physicochemical and Spectroscopic Data for Nanangenine B

Property Value Reference

Molecular Formula C₂₁H₃₂O₆ [1][3]

Formula Weight 380.5 [3]

Appearance White powder [1]

Optical Rotation [α]D²⁰ -226 (c 0.06, MeOH) [1]

UV (MeCN) λmax (log ε) 200 (4.08); 208 (3.76) nm [1]

HRMS–ESI (+, m/z)

[M + Na]⁺ calcd. for

C₂₁H₃₂NaO₆⁺, 403.2091;

found, 403.2096

[1]

CAS Number 1609469-72-8 [3]

Origin
Fungus/Aspergillus

nanangensis
[2][3]

Biological Activity
Nanangenine B has demonstrated biological activity, including antibacterial and cytotoxic

effects. It is active against Bacillus subtilis with an IC₅₀ of 62 µg/ml and shows cytotoxicity

towards NS-1 mouse myeloma cells with an IC₅₀ of 38 µg/ml.[3]

Experimental Protocols
Fungal Cultivation and Extraction
Aspergillus nanangensis was cultivated on jasmine rice and pearl barley for 21 days, leading to

extensive mycelial growth.[1] The extraction process involved the following steps:

Extraction of the grains with acetone.
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Partitioning of the resulting aqueous residue with ethyl acetate (EtOAc).

Defatting of the EtOAc extract with hexane to yield an enriched extract of non-polar

secondary metabolites.[1]

Isolation of Nanangenine B
The enriched extract underwent fractionation using reversed-phase preparative High-

Performance Liquid Chromatography (HPLC) to yield Nanangenine B among other drimane

metabolites.[1]

Structure Elucidation
The chemical structure of Nanangenine B was determined through comprehensive

spectroscopic analysis. High-Resolution Electrospray Ionisation Mass Spectrometry

(HRESI(+)MS) was used to determine the molecular formula.[1] Nuclear Magnetic Resonance

(NMR) spectroscopy provided detailed information about the carbon and proton framework,

establishing it as the 6-O-hexanoyl analogue of Nanangenine A.[1]

Workflow and Pathway Diagrams
The following diagram illustrates the general workflow for the isolation and characterization of

Nanangenine B.
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Caption: Workflow for the isolation and characterization of Nanangenine B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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